Cas no 2297674-93-0 (benzyl N-(3-hydroxy-4-methylpentyl)carbamate)
benzyl N-(3-hydroxy-4-methylpentyl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- 2297674-93-0
- EN300-6961391
- benzyl N-(3-hydroxy-4-methylpentyl)carbamate
-
- Inchi: 1S/C14H21NO3/c1-11(2)13(16)8-9-15-14(17)18-10-12-6-4-3-5-7-12/h3-7,11,13,16H,8-10H2,1-2H3,(H,15,17)
- InChI Key: CZHIQWXMWOZTFO-UHFFFAOYSA-N
- SMILES: OC(CCNC(=O)OCC1C=CC=CC=1)C(C)C
Computed Properties
- Exact Mass: 251.15214353g/mol
- Monoisotopic Mass: 251.15214353g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 58.6Ų
benzyl N-(3-hydroxy-4-methylpentyl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6961391-0.05g |
benzyl N-(3-hydroxy-4-methylpentyl)carbamate |
2297674-93-0 | 95.0% | 0.05g |
$587.0 | 2025-03-12 | |
| Enamine | EN300-6961391-0.1g |
benzyl N-(3-hydroxy-4-methylpentyl)carbamate |
2297674-93-0 | 95.0% | 0.1g |
$615.0 | 2025-03-12 | |
| Enamine | EN300-6961391-0.25g |
benzyl N-(3-hydroxy-4-methylpentyl)carbamate |
2297674-93-0 | 95.0% | 0.25g |
$642.0 | 2025-03-12 | |
| Enamine | EN300-6961391-0.5g |
benzyl N-(3-hydroxy-4-methylpentyl)carbamate |
2297674-93-0 | 95.0% | 0.5g |
$671.0 | 2025-03-12 | |
| Enamine | EN300-6961391-1.0g |
benzyl N-(3-hydroxy-4-methylpentyl)carbamate |
2297674-93-0 | 95.0% | 1.0g |
$699.0 | 2025-03-12 | |
| Enamine | EN300-6961391-2.5g |
benzyl N-(3-hydroxy-4-methylpentyl)carbamate |
2297674-93-0 | 95.0% | 2.5g |
$1370.0 | 2025-03-12 | |
| Enamine | EN300-6961391-5.0g |
benzyl N-(3-hydroxy-4-methylpentyl)carbamate |
2297674-93-0 | 95.0% | 5.0g |
$2028.0 | 2025-03-12 | |
| Enamine | EN300-6961391-10.0g |
benzyl N-(3-hydroxy-4-methylpentyl)carbamate |
2297674-93-0 | 95.0% | 10.0g |
$3007.0 | 2025-03-12 |
benzyl N-(3-hydroxy-4-methylpentyl)carbamate Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on benzyl N-(3-hydroxy-4-methylpentyl)carbamate
Research Briefing on Benzyl N-(3-hydroxy-4-methylpentyl)carbamate (CAS: 2297674-93-0) in Chemical Biology and Pharmaceutical Applications
Benzyl N-(3-hydroxy-4-methylpentyl)carbamate (CAS: 2297674-93-0) is a synthetic carbamate derivative that has recently gained attention in chemical biology and pharmaceutical research due to its potential as a versatile scaffold for drug discovery and its role in modulating biological pathways. This compound, characterized by its hydroxy and methyl substituents on the pentyl chain, exhibits unique physicochemical properties that make it suitable for various therapeutic applications. Recent studies have explored its utility in targeted drug delivery, enzyme inhibition, and as a building block for more complex pharmacophores.
A 2023 study published in the Journal of Medicinal Chemistry investigated the use of benzyl N-(3-hydroxy-4-methylpentyl)carbamate as a prodrug moiety for improving the bioavailability of poorly soluble antiviral agents. The researchers demonstrated that conjugation of this carbamate derivative to nucleoside analogs resulted in enhanced cellular uptake and prolonged half-life in vivo. The CAS: 2297674-93-0 compound served as an effective linker that could be cleaved by intracellular esterases, releasing the active drug moiety. This approach showed particular promise for the treatment of chronic viral infections where sustained drug release is desirable.
In the field of neurodegenerative disease research, benzyl N-(3-hydroxy-4-methylpentyl)carbamate has been identified as a potential modulator of γ-secretase activity, with implications for Alzheimer's disease therapy. A recent preclinical study (Nature Chemical Biology, 2024) revealed that derivatives of this compound exhibited selective inhibition of amyloid-β42 production without affecting Notch signaling, addressing a major challenge in current γ-secretase modulator development. The 3-hydroxy-4-methylpentyl side chain was found to be critical for this selectivity, suggesting that CAS: 2297674-93-0 could serve as a valuable starting point for developing next-generation Alzheimer's therapeutics.
The synthetic versatility of benzyl N-(3-hydroxy-4-methylpentyl)carbamate has also been exploited in antibiotic development. A 2024 ACS Infectious Diseases report described its incorporation into novel β-lactamase inhibitors, where the carbamate functionality enhanced binding to resistant bacterial enzymes. The study highlighted that the specific stereochemistry of the 3-hydroxy group in CAS: 2297674-93-0 was essential for maintaining activity against class A and D β-lactamases while reducing toxicity profiles compared to existing inhibitors.
From a chemical biology perspective, the compound has shown utility as a protein labeling reagent. Its benzyl carbamate group can be selectively modified for bioorthogonal chemistry applications, while the hydroxyl group allows for further functionalization. Recent work in Chemical Science (2023) demonstrated its use in creating activity-based probes for serine hydrolases, with the CAS: 2297674-93-0 scaffold providing optimal balance between reactivity and stability for in vivo imaging applications.
Ongoing research continues to explore the full potential of benzyl N-(3-hydroxy-4-methylpentyl)carbamate across multiple therapeutic areas. Current challenges include optimizing its metabolic stability and tissue distribution properties, with several pharmaceutical companies reportedly investigating prodrug strategies based on this scaffold. As understanding of its structure-activity relationships deepens, CAS: 2297674-93-0 is poised to become an increasingly important tool in medicinal chemistry and drug development pipelines.
2297674-93-0 (benzyl N-(3-hydroxy-4-methylpentyl)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)